Cas no 2323-21-9 (ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate)

• Product Name: ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate
• CAS No: 2323-21-9
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6245102
• PubChem ID: 458120
• Update Time: 2025-10-25

ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate
• 2323-21-9
• ethyl2,4-dimethyl-6-oxocyclohexane-1-carboxylate
• ethyl 2,4-dimethyl-6-oxocyclohexanecarboxylate
• SCHEMBL1782540
• VIMDIFXDYYRGLI-UHFFFAOYSA-N
• ethyl 2,4-dimethyl-6-oxo-cyclohexanecarboxylate
• 2,4-Dimethyl-6-oxocyclohexanecarboxylic acid, ethyl ester
• EN300-1126812
• AKOS014080353

• Inchi： 1S/C11H18O3/c1-4-14-11(13)10-8(3)5-7(2)6-9(10)12/h7-8,10H,4-6H2,1-3H3
• InChI Key： VIMDIFXDYYRGLI-UHFFFAOYSA-N
• SMILES： O=C1CC(C)CC(C)C1C(=O)OCC

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate

Comprehensive Guide to Ethyl 2,4-Dimethyl-6-Oxocyclohexane-1-Carboxylate (CAS No. 2323-21-9): Properties, Applications, and Market Insights

Ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate (CAS No. 2323-21-9) is a specialized cyclohexane derivative with significant relevance in organic synthesis and industrial applications. This ester compound, characterized by its ketone and carboxylate functional groups, serves as a versatile intermediate in pharmaceuticals, fragrances, and fine chemicals. Its molecular structure (C11H18O3) combines reactivity with stability, making it valuable for controlled synthetic transformations.

The growing interest in sustainable chemical processes has positioned ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate as a subject of research for eco-friendly synthesis routes. Recent studies explore its potential in biocatalysis and green chemistry applications, aligning with the industry's shift toward reduced environmental impact. Researchers are investigating enzymatic esterification methods to produce this compound under milder conditions compared to traditional chemical synthesis.

In pharmaceutical contexts, this cyclohexane carboxylate derivative demonstrates utility as a building block for chiral molecules. Its stereochemical properties enable the construction of complex medicinal compounds, particularly in developing anti-inflammatory agents and CNS-active drugs. The compound's ketone moiety allows for further functionalization through reactions like reductive amination or Grignard additions, expanding its synthetic value.

The fragrance industry utilizes ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate for its woody-amber olfactory characteristics. Perfumers value its stability in formulations and ability to modify scent profiles through chemical modifications. Recent trends show increased demand for sustainable aroma chemicals, driving innovation in the production of this ester from renewable resources.

Analytical characterization of CAS 2323-21-9 typically involves GC-MS and NMR spectroscopy, with the compound showing distinctive signals at 2.1 ppm (methyl protons) and 170 ppm (carbonyl carbon) in 1H and 13C NMR respectively. These spectral features aid in quality control during industrial production and research applications.

Market analysis indicates steady growth for ethyl 2,4-dimethyl-6-oxocyclohexane carboxylate, particularly in Asia-Pacific regions where pharmaceutical and fragrance manufacturing are expanding. Suppliers are developing high-purity grades (≥98%) to meet stringent industry requirements, with technical grades remaining cost-effective for bulk applications.

Storage and handling of this cyclohexanone derivative require standard organic chemical precautions - maintaining dry, cool conditions in amber glass or approved plastic containers. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be observed during handling.

Emerging applications include its use in advanced material science, particularly as a monomer for specialty polymers. The compound's rigid cyclohexane structure contributes to thermal stability in resulting materials, with potential uses in high-performance coatings and adhesives.

For researchers sourcing ethyl 2,4-dimethyl-6-oxocyclohexane-1-carboxylate, verification of CAS 2323-21-9 purity through certificates of analysis is recommended. Reputable suppliers provide detailed specifications including melting point range (typically 35-38°C) and refractive index data (n20/D ~1.470) for quality assurance.

The future outlook for this compound appears promising, with patent literature showing increased activity around derivatives of 2,4-dimethyl-6-oxocyclohexanecarboxylate. Continued research into its biological activity and material science applications will likely drive further market expansion in coming years.